molecular formula C11H11NO B8666927 2-(1-Methylpyrrol-2-yl)phenol

2-(1-Methylpyrrol-2-yl)phenol

Cat. No. B8666927
M. Wt: 173.21 g/mol
InChI Key: XXTGMCVSILHEHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Methylpyrrol-2-yl)phenol is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1-Methylpyrrol-2-yl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-Methylpyrrol-2-yl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(1-Methylpyrrol-2-yl)phenol

Molecular Formula

C11H11NO

Molecular Weight

173.21 g/mol

IUPAC Name

2-(1-methylpyrrol-2-yl)phenol

InChI

InChI=1S/C11H11NO/c1-12-8-4-6-10(12)9-5-2-3-7-11(9)13/h2-8,13H,1H3

InChI Key

XXTGMCVSILHEHG-UHFFFAOYSA-N

Canonical SMILES

CN1C=CC=C1C2=CC=CC=C2O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole (5.0 g, 24 mmol), tetrakis(triphenylphosphine)palladium (0) (1.4 g, 1.2 mmol), 2-bromophenol (4.2 g, 24 mmol), and potassium carbonate (24 mL of 2.0 M, 48 mmol) were combined in 1,2-dichloroethane (291 mL). The mixture was heated at 80° C. for 16 h. The mixture was cooled to 25° C. before it was partitioned between ethyl acetate and water. The layers were separated and the organic layer was washed with brine, dried over Na2SO4, and concentrated. Column chromatography (0-100% ethyl acetate/hexanes) on the residue gave 2-(1-methylpyrrol-2-yl)phenol (1.4 g, 34%). ESI-MS m/z calc. 173.2. found 174.2 (M+1)+; Retention time: 1.76 minutes (3 min run).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step Two
Quantity
24 mL
Type
reactant
Reaction Step Three
Quantity
291 mL
Type
solvent
Reaction Step Four
Quantity
1.4 g
Type
catalyst
Reaction Step Five

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